N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide

• IUPAC Name: N-(4-pyridin-2-yloxycyclohexyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• InChI: InChI=1S/C18H22N4O3/c23-18(15-12-17-22(21-15)10-3-11-24-17)20-13-5-7-14(8-6-13)25-16-4-1-2-9-19-16/h1-2,4,9,12-14H,3,5-8,10-11H2,(H,20,23)
• InChI Key: ZGIKWUALQYPESL-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC(=N2)C(=O)NC3CCC(CC3)OC4=CC=CC=N4)OC1
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol

Description

N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide is a useful research compound. Its molecular formula is C18H22N4O3 and its molecular weight is 342.399. The purity is usually 95%.
The exact mass of the compound N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• A study focused on the synthesis and characterization of various heterocyclic compounds, including pyrazolo[5,1-c][1,2,4]triazines, which are structurally related to the chemical . These compounds were evaluated for their cytotoxicity and antimicrobial activity (Bondock et al., 2008).

Antiviral Activities

• Research explored the synthesis of pyrazolo[3,4-b]pyridine derivatives and their potential antiviral activities. The study highlights the importance of such compounds in developing new antiviral agents (Attaby et al., 2007).

Antimicrobial and Antitumor Activities

• A comprehensive study was conducted on the synthesis of N-arylpyrazole-containing enaminones and their subsequent reactions to form pyridine derivatives. These compounds showed significant antimicrobial and antitumor activities, underlining their potential in medical research (Riyadh, 2011).

Insecticidal Agents

• A study synthesized a series of biologically active heterocyclic compounds, including pyrazolo[5,1-c][1,2,4]triazines. These compounds were tested as potential insecticidal agents against Spodoptera littoralis, demonstrating their application in agricultural science (Soliman et al., 2020).

Anti-Influenza Virus Activity

• Research into the synthesis of benzamide-based 5-aminopyrazoles and their derivatives, including pyrazolo[5,1-c][1,2,4]triazines, showed significant antiviral activities against bird flu influenza (H5N1), highlighting their potential use in treating viral infections (Hebishy et al., 2020).

Anticancer and Anti-Inflammatory Agents

• A novel series of pyrazolo[3,4-d]pyrimidines, structurally related to the compound , were synthesized and evaluated as anticancer and anti-5-lipoxygenase agents. This research shows the potential of these compounds in cancer and inflammation treatment (Rahmouni et al., 2016).